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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346 Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with NIR178, also known as Taminadenant or PBF-

509. It is imperative to supplement this guide with the official Safety Data Sheet (SDS) provided

by your supplier and to adhere to all institutional and local regulations.

Compound Information
NIR178 is a potent and selective antagonist of the adenosine A2A receptor.[1][2] It is an orally

active compound investigated for its potential in immunotherapy and for the treatment of

neurodegenerative diseases.[1]
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Property Value Reference

Synonyms Taminadenant, PBF-509 [1]

CAS Number 1337962-47-6 [1]

Molecular Formula C₁₀H₈BrN₇

Molecular Weight ~306.12 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature
Short-term: 0-4°C; Long-term:

-20°C

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive, publicly available GHS classification for NIR178 is not readily

available, it should be handled with the caution appropriate for a novel pharmacological agent.

The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Assumed Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause eye, skin, and respiratory tract irritation.

The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE) Workflow
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Standard Laboratory Attire

Handling NIR178

Lab Coat

Nitrile Gloves

Closed-toe Shoes

Safety Goggles Chemical Fume Hood
(for weighing and preparing solutions)

Click to download full resolution via product page

Caption: Required PPE for handling NIR178.

Handling and Operational Plan
Engineering Controls

Ventilation: All handling of NIR178 powder and preparation of stock solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene
Wash hands thoroughly with soap and water after handling NIR178, before breaks, and at

the end of the workday.

Do not eat, drink, or smoke in laboratory areas where NIR178 is handled.

Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Gather all necessary equipment and reagents.

Don the appropriate PPE as outlined in the diagram above.

Weighing:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1193346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193346?utm_src=pdf-body
https://www.benchchem.com/product/b1193346?utm_src=pdf-body
https://www.benchchem.com/product/b1193346?utm_src=pdf-body
https://www.benchchem.com/product/b1193346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully weigh the desired amount of NIR178 powder in the fume hood.

Use a spatula and a tared weigh boat. Avoid generating dust.

Solubilization:

Add the appropriate solvent (e.g., DMSO) to the vessel containing the NIR178 powder.

Cap the vessel and mix gently until the solid is completely dissolved.

Aliquoting and Storage:

Aliquot the stock solution into clearly labeled, dated, and sealed containers.

Store aliquots at the recommended temperature (-20°C for long-term storage).

Spill Management and First Aid
Spill Response

Spill Type Procedure

Minor Spill

1. Alert others in the area.2. Wearing

appropriate PPE, cover the spill with an

absorbent material (e.g., vermiculite, sand).3.

Collect the absorbed material into a sealed

container for hazardous waste disposal.4. Clean

the spill area with a suitable solvent and then

with soap and water.

Major Spill

1. Evacuate the immediate area.2. Alert your

institution's Environmental Health and Safety

(EHS) department.3. Prevent entry into the

area.4. Await response from trained personnel.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan
All materials contaminated with NIR178 must be disposed of as hazardous chemical waste.

Waste Disposal Workflow
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Waste Generation

Waste Collection

Final Disposal

Contaminated Solids
(gloves, pipette tips, weigh boats)

Labeled Hazardous
Waste Bag/Container

Unused Solutions

Labeled Hazardous
Liquid Waste Container

Contaminated Sharps
(needles, etc.)

Puncture-proof
Sharps Container

Arrange Pickup by
Institutional EHS
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Caption: Disposal workflow for NIR178 waste.

Key Disposal Steps:

Segregation: Do not mix NIR178 waste with other waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "NIR178 (Taminadenant)," and the approximate concentration and quantity.

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for proper disposal. Do not dispose of NIR178 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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